Cas no 1401162-80-8 (Methyl 4-(4-fluorophenyl)pyrimidine-2-carboxylate)

• Product Name: Methyl 4-(4-fluorophenyl)pyrimidine-2-carboxylate
• CAS No: 1401162-80-8
• MF: C₁₂H₉FN₂O₂
• MW: 232.210466146469
• MDL: MFCD27952756
• CID: 1093469
• Update Time: 2025-04-20

Methyl 4-(4-fluorophenyl)pyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(4-fluorophenyl)pyrimidine-2-carboxylate
• AK148219
• FBERHMNLNASCPS-UHFFFAOYSA-N
• AX8285581
• 2-Pyrimidinecarboxylic acid, 4-(4-fluorophenyl)-, methyl ester

• MDL： MFCD27952756
• Inchi： 1S/C12H9FN2O2/c1-17-12(16)11-14-7-6-10(15-11)8-2-4-9(13)5-3-8/h2-7H,1H3
• InChI Key： FBERHMNLNASCPS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CN=C(C(=O)OC)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Topological Polar Surface Area: 52.1

Experimental Properties

• Boiling Point: 387.9±34.0°C at 760 mmHg

Methyl 4-(4-fluorophenyl)pyrimidine-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature